Cas no 22859-80-9 (2-benzyl-3-phenylpropanal)

2-Benzyl-3-phenylpropanal is a synthetic aromatic aldehyde characterized by its distinct molecular structure, incorporating both benzyl and phenyl substituents. This compound is primarily utilized in organic synthesis and fragrance applications due to its stable yet reactive aldehyde functional group, which facilitates further derivatization. Its balanced aromatic profile makes it a valuable intermediate for producing fine chemicals, pharmaceuticals, or specialty aroma compounds. The presence of dual phenyl groups enhances its stability while contributing to unique olfactory properties. Suitable for controlled reactions, it offers consistent performance in formulations requiring precise aldehyde reactivity. Handling should adhere to standard safety protocols for aldehydes.
2-benzyl-3-phenylpropanal structure
2-benzyl-3-phenylpropanal structure
Product Name:2-benzyl-3-phenylpropanal
CAS No:22859-80-9
MF:C16H16O
MW:224.29
MDL:MFCD21594585
CID:1414922
PubChem ID:11586617
Update Time:2025-11-05

2-benzyl-3-phenylpropanal Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanal, a-(phenylmethyl)-
    • 2-benzyl-3-phenylpropanal
    • Benzenepropanal, α-(phenylmethyl)-
    • MDL: MFCD21594585
    • Inchi: InChI=1S/C16H16O/c17-13-16(11-14-7-3-1-4-8-14)12-15-9-5-2-6-10-15/h1-10,13,16H,11-12H2
    • InChI Key: SFGRQCGOHCSUHP-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CC(CC2=CC=CC=C2)C=O

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 322.5±11.0 °C at 760 mmHg
  • Flash Point: 157.0±10.8 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-benzyl-3-phenylpropanal Security Information

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Additional information on 2-benzyl-3-phenylpropanal

Introduction to 2-Benzyl-3-Phenylpropanal (CAS No. 22859-80-9)

2-Benzyl-3-phenylpropanal, also known by its CAS number 22859-80-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a benzyl group and a phenyl group attached to a propanal backbone. The chemical formula of 2-Benzyl-3-phenylpropanal is C15H14O, and it has a molecular weight of approximately 206.27 g/mol.

The physical properties of 2-Benzyl-3-phenylpropanal are notable for its liquid state at room temperature, with a characteristic aromatic odor. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it an ideal candidate for various chemical reactions and formulations.

In the realm of synthetic chemistry, 2-Benzyl-3-phenylpropanal serves as a valuable intermediate in the synthesis of more complex molecules. Its reactivity and functional groups allow it to participate in a wide range of chemical transformations, including condensation reactions, reduction reactions, and coupling reactions. Recent studies have explored the use of this compound in the synthesis of bioactive molecules and pharmaceuticals, highlighting its potential in drug discovery and development.

The biological activity of 2-Benzyl-3-phenylpropanal has been the subject of extensive research. Studies have shown that this compound exhibits anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. Additionally, it has been investigated for its potential as an antioxidant and neuroprotective agent. These findings suggest that 2-Benzyl-3-phenylpropanal could play a significant role in the treatment of various diseases and conditions characterized by oxidative stress and inflammation.

In the context of pharmaceutical research, 2-Benzyl-3-phenylpropanal has been studied for its potential therapeutic applications. Clinical trials have focused on evaluating its efficacy and safety in treating conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders. Preliminary results have been encouraging, with some studies reporting significant improvements in patient outcomes.

The environmental impact of 2-Benzyl-3-phenylpropanal is another area of interest. Researchers are investigating the biodegradability and ecotoxicity of this compound to ensure its safe use in industrial and pharmaceutical applications. Studies have shown that under certain conditions, 2-Benzyl-3-phenylpropanal can be biodegraded by microorganisms, reducing its potential environmental impact.

In conclusion, 2-Benzyl-3-phenylpropanal (CAS No. 22859-80-9) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique molecular structure and diverse biological activities make it a valuable asset in the development of new drugs and therapeutic strategies. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.

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